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Comparison of Commercial Plasticizer Performance

The table below summarizes key performance characteristics of several commercial plasticizers as found in

the literature. "General Purpose" plasticizers like DEHP are versatile, while "Performance" and "Specialty"

plasticizers excel in specific areas [1].

Plasticizer
Primary
Substance Family

Key Performance
Characteristics

Common Applications

DEHP
(reference)

Phthalate (Ortho-) General purpose; balanced
performance [1].

Historically medical
devices, toys, packaging

[2].

DINCH Cyclohexanoate Low toxicity profile; good gas

permeability; lower leaching vs.
DEHP; slightly higher hemolysis

in blood bags [2] [3].

Medical devices like

blood bags, toys, food
packaging [2] [4].

DBS (Di-n-butyl

sebacate)

Aliphatic Dibasic

Ester (Sebacate)

Superior low-temperature

flexibility; high extension (350%);
low migration; biodegradable [1]

[5].

Frost-resistant cables,

food packaging, medical
devices, synthetic leather

[5].
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Plasticizer
Primary
Substance Family

Key Performance
Characteristics

Common Applications

TOTM (Trioctyl

trimellitate)

Trimellitate Extremely low volatility; high-

temperature resistance; excellent
migration and chemical

resistance [1] [3].

High-temperature

wire/cable, medical
devices for drug infusion

[3].

ATBC (Acetyl

tributyl citrate)

Citrate Bio-based, biodegradable; good

toxicological profile; lower
efficiency requires higher

loadings [1] [3].

Food packaging,

cosmetics,
gastrointestinal medical

devices [3].

Succinate-
based Esters
(e.g., DHS)

Aliphatic Dibasic

Ester (Succinate)

Effective plasticization

comparable to DEHP; good
migration resistance; tunable

properties by alkyl chain length
[6].

Green alternative for

cables, flooring, films [6].

Experimental Protocols for Performance Evaluation

Researchers use standardized tests to evaluate plasticizer performance. The following methodologies are

commonly cited for key performance metrics.

Plasticizer Efficiency & Mechanical Properties: This is typically measured by the tensile test

according to standards like ASTM D638 or ISO 527. A universal testing machine stretches a

plasticized polymer sample (e.g., a PVC dog-bone) at a constant speed until it breaks. Key data

recorded includes:

Elongation at Break (%): The percent the material stretches before breaking. Higher values
indicate greater flexibility [5] [6].

Tensile Strength (MPa): The maximum stress the material can withstand while being stretched
[5] [6].

The efficiency of a plasticizer is often determined by how much is required to achieve a specific
Shore A hardness (a measure of material softness) compared to a standard like DEHP [1] [3].
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Migration Resistance: This assesses the tendency of the plasticizer to leach out. A common protocol

per EN ISO 177:2017 involves placing a sample of the plasticized material in contact with a specified

medium (e.g., another polymer like polycarbonate, or a simulant like hexane) under controlled

temperature and pressure for a set duration (e.g., 28 days). The percentage weight loss of the sample is

then measured [5] [3].

Hemolysis Test (for medical applications): This critical test for blood-contact devices involves

incubating red blood cells (RBCs) with the plasticized material or its extract. After incubation and

centrifugation, the amount of hemoglobin released into the plasma is measured spectrophotometrically.

The percent hemolysis is calculated, with regulatory limits often set below 0.8% for blood bags [2].

Volatility/Long-term Aging: Assessed by thermogravimetric analysis (TGA). A sample is heated at

a controlled rate, and its weight loss is monitored. The temperature at which 5% weight loss occurs

indicates thermal stability. Lower weight loss after aging in an oven at elevated temperatures (e.g., 7

days at 70°C) also indicates low volatility and good long-term stability [1] [6] [3].

The diagram below illustrates the logical workflow for experimentally evaluating a new plasticizer.

Start: Plasticizer Evaluation

Compound with Polymer
(e.g., PVC)

Mechanical Testing
(Tensile Strength, Elongation)

Migration/Leaching Test
(Weight Loss Measurement)

Thermal Analysis (TGA)
(Volatility Assessment)

Application-Specific Tests
(e.g., Hemolysis for Medical Use)

Data Analysis & Comparison
vs. Reference Plasticizer

Report Performance Profile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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